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Compound of Interest

Compound Name: 4-(4-Bromophenyl)butan-1-ol

Cat. No.: B1516967

This document provides comprehensive guidance for researchers, scientists, and drug
development professionals on the proper disposal procedures for 4-(4-Bromophenyl)butan-1-
ol (CAS No. 75906-36-4). Adherence to these protocols is essential for ensuring laboratory
safety, minimizing environmental impact, and maintaining regulatory compliance. This guide is
structured to provide not just procedural steps, but the scientific rationale behind them,
empowering you to make informed safety decisions.

Hazard Identification and Risk Assessment:
Understanding the Compound

4-(4-Bromophenyl)butan-1-ol is a brominated aromatic alcohol. While comprehensive
toxicological data for this specific compound is not readily available, its structure necessitates a
cautious approach to handling and disposal. The presence of a bromine atom on an aromatic
ring places it in the category of halogenated organic compounds, which are often persistent in
the environment and can have toxic effects.[1][2]

Known Hazards:
Based on available data from suppliers, 4-(4-Bromophenyl)butan-1-ol is classified as:
¢ Acute Toxicity 4, Oral (H302): Harmful if swallowed.

The GHSO07 pictogram, an exclamation mark, is used to indicate this hazard. A Safety Data
Sheet (SDS) for the closely related compound, 4-(4-Bromophenyl)butanoic acid, indicates that
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it causes skin and serious eye irritation, and may cause respiratory irritation.[2] Given the
structural similarity, it is prudent to assume 4-(4-Bromophenyl)butan-1-ol may present similar
hazards.

Environmental Concerns:

Brominated organic compounds, as a class, are known for their potential environmental
persistence and tendency to bioaccumulate.[1][2] Like many halogenated organic compounds,
they can be resistant to natural degradation processes.[1] Improper disposal can lead to
contamination of soil and water, posing a risk to aquatic life and potentially entering the food
chain.[3]

Key Physical and Chemical Properties

Property Value Source
CAS Number 75906-36-4

Molecular Formula C10H13Bro

Molecular Weight 229.11 g/mol

Physical Form Solid

Hazard Class Acute Toxicity 4 (Oral)

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE) and
Engineering Controls: Your First Line of Defense

Given the known and potential hazards, a stringent PPE and engineering control regimen is
mandatory when handling 4-(4-Bromophenyl)butan-1-ol. The Occupational Safety and Health
Administration (OSHA) mandates that employers provide, and employees use, appropriate
PPE.[4]

Engineering Controls:
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e Fume Hood: All handling of 4-(4-Bromophenyl)butan-1-ol, including weighing, transferring,
and preparing solutions, must be conducted in a properly functioning chemical fume hood to
prevent inhalation of any dust or vapors.

Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles are required at a minimum. A face shield
should be worn in situations with a higher risk of splashing.[5]

e Hand Protection: Chemical-resistant gloves are mandatory. While specific compatibility data
for 4-(4-Bromophenyl)butan-1-ol is unavailable, nitrile gloves are generally recommended
for short-term splash protection against a variety of chemicals.[6] However, butyl rubber
gloves offer broader protection against many organic compounds, though they may perform
poorly with aromatic and halogenated solvents.[7] It is crucial to consult the glove
manufacturer's resistance chart and to change gloves immediately after any contact with the
chemical.

o Skin and Body Protection: A lab coat must be worn at all times. For larger quantities or tasks
with a significant risk of spillage, a chemical-resistant apron is recommended.

» Respiratory Protection: If there is a risk of exceeding exposure limits or if irritation is
experienced, a NIOSH/MSHA approved respirator with an organic vapor cartridge should be
used.[2][5]

Spill Management: A Rapid and Safe Response

In the event of a spill, a prompt and safe response is crucial to mitigate exposure and prevent
environmental contamination.

For Small Spills:
o Alert Personnel: Immediately notify others in the vicinity.

o Evacuate if Necessary: If the spill is significant or in a poorly ventilated area, evacuate the
immediate area.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1516967?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA14143&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1516967?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.fishersci.com/store/msds?partNumber=MO01273DA&productDescription=4-%284-BROMOPHENYL%29BUTANOI+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14143&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Don Appropriate PPE: Before attempting cleanup, ensure you are wearing the full PPE
described in Section 2.

o Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial
sorbent pads, to cover the spill.

o Collect the Waste: Carefully sweep or scoop the absorbed material into a designated,
labeled hazardous waste container.

» Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water),
and collect the cleaning materials as hazardous waste.

» Ventilate: Allow the area to ventilate before resuming work.
For Large Spills:

o Evacuate the laboratory immediately and alert your institution's environmental health and
safety (EHS) department or emergency response team.

Waste Segregation and Collection: The Cornerstone
of Proper Disposal

Proper segregation of chemical waste is paramount for safety, environmental responsibility, and
cost-effective disposal. Halogenated organic waste is treated differently than non-halogenated
waste, often requiring high-temperature incineration.[8]

Procedure:

» Designated Waste Container: All waste containing 4-(4-Bromophenyl)butan-1-ol, including
pure compound, solutions, and contaminated materials (e.g., gloves, absorbent pads), must
be collected in a dedicated "Halogenated Organic Waste" container.

» Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
"Halogenated Organic Waste," and a full list of its contents, including the chemical name "4-
(4-Bromophenyl)butan-1-ol."
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o Container Integrity: Use only approved, chemically compatible waste containers with secure,
tight-fitting lids. Keep the container closed at all times except when adding waste.

» Avoid Mixing:Do not mix halogenated waste with non-halogenated organic waste, aqueous
waste, or any other waste streams.

Disposal Pathways: From Your Lab to Final
Treatment

The disposal of 4-(4-Bromophenyl)butan-1-ol is governed by the Resource Conservation and
Recovery Act (RCRA) and is managed by the Environmental Protection Agency (EPA).[9] As a
generator of hazardous waste, you are responsible for its safe management from "cradle to
grave."[10]

Regulatory Classification:

Waste containing 4-(4-Bromophenyl)butan-1-ol is classified as hazardous waste. While not
specifically listed by name, it falls under the "F-listed" wastes from non-specific sources, likely
F002, which includes spent halogenated solvents.[11][12]

Disposal Workflow:

The following diagram illustrates the decision-making process for the proper disposal of 4-(4-
Bromophenyl)butan-1-ol.
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Workflow Stages

Action Critical Step Process Start/End External Process Final Outcome

Generation of
4-(4-Bromophenyl)butan-1-ol Waste

Assess Waste Type
(Solid, Liquid, Contaminated PPE)

A/

Segregate as
HALOGENATED ORGANIC WASTE

A
Place in a Labeled,

Approved Hazardous Waste Container
A
Store in Designated
Satellite Accumulation Area

Y

Arrange for Pickup by
Certified Hazardous Waste Contractor

Manifested Transport to &
TSDF*

Final Disposal via
High-Temperature Incineration

Waste Disposal Complete

*TSDF: Treatment, Storage, and Disposal Facility

Click to download full resolution via product page

Disposal Workflow for 4-(4-Bromophenyl)butan-1-ol
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Final Disposal Method:

The standard and most environmentally sound disposal method for halogenated organic waste
is high-temperature incineration at a licensed hazardous waste disposal facility.[4] This process
is designed to break down the compound into less harmful components and scrub any
hazardous byproducts, such as hydrogen bromide, from the emissions.

Conclusion: A Commitment to Safety and
Stewardship

The proper disposal of 4-(4-Bromophenyl)butan-1-ol is not merely a procedural task but a
critical component of responsible scientific practice. By understanding the hazards, utilizing
appropriate protective measures, and adhering to established disposal protocols, you
contribute to a safer laboratory environment and the protection of our shared ecosystem.
Always consult your institution's specific EHS guidelines and protocols, as they may have
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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